Cas no 59215-34-8 (2-(3-methyl-1-piperazinyl)-Pyrimidine)

• Product Name: 2-(3-methyl-1-piperazinyl)-Pyrimidine
• CAS No: 59215-34-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 949831
• PubChem ID: 13449310
• Update Time: 2025-04-19

2-(3-methyl-1-piperazinyl)-Pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1-piperazinyl)-Pyrimidine
• 2-(3-methylpiperazin-1-yl)pyrimidine
• 4-METHYL-2-PIPERAZIN-1-YLPYRIMIDINE
• Pyrimidine, 2-(3-methyl-1-piperazinyl)- (9CI)
• 2-(3-Methyl-piperazin-1-yl)-pyrimidine
• PYRIMIDINE, 2-(3-METHYL-1-PIPERAZINYL)-
• AB52860
• AKOS011768735
• NCORXGRXMXIUCY-UHFFFAOYSA-N
• SCHEMBL8358806
• 59215-34-8
• DTXSID80541143
• SB45015

• Inchi： 1S/C9H14N4/c1-8-7-13(6-5-10-8)9-11-3-2-4-12-9/h2-4,8,10H,5-7H2,1H3
• InChI Key： NCORXGRXMXIUCY-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CCNC(C)C1

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41Ų